![molecular formula C7H9ClN2O3 B2777578 4-amino-N,2-dihydroxybenzamide;hydrochloride CAS No. 114255-20-8](/img/structure/B2777578.png)
4-amino-N,2-dihydroxybenzamide;hydrochloride
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Description
“4-amino-N,2-dihydroxybenzamide;hydrochloride” is a chemical compound with the CAS Number: 35352-91-1 . It has a molecular weight of 168.15 . The compound is also known by its IUPAC name, 4-amino-N,2-dihydroxybenzamide .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the 4-amino-N-[2(diethylamino)ethyl]benzamide-tetraphenylborate complex was synthesized by reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature through an ion-associate reaction .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8N2O3/c8-4-1-2-5(6(10)3-4)7(11)9-12/h1-3,10,12H,8H2,(H,9,11) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a melting point range of 187-190 degrees Celsius .Scientific Research Applications
Molar Refraction and Polarizability
Research by Sawale, Kalyankar, George, and Deosarkar (2016) explored the density and refractive index measurements of 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate in aqueous solutions. They studied its molar refractivity and polarizability, observing stronger polarizability effects with increasing drug concentration (Sawale et al., 2016).
Electropolymerization and Electrochemical Transduction
A study by Santos et al. (2019) involved the synthesis and characterization of electropolymerized films derived from 4-aminobenzamide variants. These films were proposed for use as electrochemical transducers in the initial development of an immunosensor for diseases like dengue (Santos et al., 2019).
Electrochemical Oxidation and Antioxidant Activity
Jovanović, Miličević, Jadreško, and Hranjec (2020) studied the electrochemical oxidation of amino-substituted benzamide derivatives. Their research highlights the antioxidant activity of these compounds, essential for understanding their free radical scavenging capabilities (Jovanović et al., 2020).
Synthesis and Properties of Polyimides
Mehdipour‐Ataei, Sarrafi, and Hatami (2004) synthesized a novel diamine with sulfone, ether, and amide structures. They used this diamine to prepare related polyimides, characterized by spectroscopic methods, to study their properties (Mehdipour‐Ataei et al., 2004).
Anticonvulsant Activity Evaluation
Clark et al. (1984) prepared a series of 4-aminobenzamides and evaluated their anticonvulsant effects. The study highlighted the potency and protective index of these compounds against seizures induced by electroshock and pentylenetetrazole in mice (Clark et al., 1984).
Palladium-Catalyzed Synthesis of Quinazolinones
Hikawa, Ino, Suzuki, and Yokoyama (2012) developed a method for synthesizing 4-phenylquinazolinones. This process involves a palladium-catalyzed domino reaction, highlighting the utility of 4-amino-N,2-dihydroxybenzamide hydrochloride in complex organic syntheses (Hikawa et al., 2012).
Density, Viscosity, and Refractive Index Studies
Sawale and Deosarkar (2015) measured the density, viscosity, and refractive index of 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2-methoxybenzamide hydrochloride solutions. Their work contributes to understanding the physical properties of this compound in solution (Sawale & Deosarkar, 2015).
Synthesis of Novel Aromatic Polyimides
Butt, Akhtar, Zafar-uz-Zaman, and Munir (2005) synthesized new diamines, including 4,4-(aminopheyloxy) phenyl-4-aminobenzamide, and polymerized them with various dianhydrides to create novel aromatic polyimides. Their study contributes to materials science, particularly in the development of new polymers (Butt et al., 2005).
Properties
IUPAC Name |
4-amino-N,2-dihydroxybenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3.ClH/c8-4-1-2-5(6(10)3-4)7(11)9-12;/h1-3,10,12H,8H2,(H,9,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJRGXTRJASSEBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)O)C(=O)NO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114255-20-8 |
Source
|
Record name | 4-amino-N,2-dihydroxybenzamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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